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Compound of Interest

(Tyr36)-pTH-Related Protein (1-

Compound Name:
36) (human, mouse, rat)

cat. No.: B15605235

These application notes provide detailed protocols for the preparation, storage, and handling of
(Tyr36)-Parathyroid Hormone-Related Protein (1-36) stock solutions for research purposes.
This peptide is a ligand for the parathyroid hormone (PTH) receptor and is utilized in a variety
of cellular and in vivo experimental settings.[1][2]

Product Information and Specifications

(Tyr36)-PTHrP (1-36) is a synthetic peptide analog of the N-terminal fragment of Parathyroid
Hormone-Related Protein. The inclusion of a tyrosine residue at position 36 allows for
radioiodination, making it a valuable tool for receptor binding and other tracer studies.[3][4][5]

Property Value Source
Molecular Weight ~4189.23 - 4309.91 g/mol [1][3][6]
Purity >95% [6]
Appearance White to off-white solid/powder  [1][6]

Ala-Val-Ser-Glu-His-GIn-Leu-
Leu-His-Asp-Lys-Gly-Lys-Ser-
Sequence lle-GIn-Asp-Leu-Arg-Arg-Arg- [1]
Phe-Phe-Leu-His-His-Leu-lle-
Ala-Glu-lle-His-Thr-Ala-Glu-Tyr
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Storage and Stability

Proper storage is critical to maintain the integrity and activity of (Tyr36)-PTHrP (1-36).

Form

Storage
Temperature

Stability

Recommendations

Lyophilized Powder

-20°C to -80°C

Up to 2 years

Store sealed and
protected from

moisture and light.[1]

0-5°C

Up to 6 months

For short-term

storage.[6]

Stock Solution

-80°C

Up to 6 months

Aliquot to avoid
repeated freeze-thaw
cycles.[1][7]

-20°C

Up to 1 month

Aliquot to avoid

repeated freeze-thaw

cycles.[1][7]

4°C

Up to 5 days

For immediate use.[6]

Experimental Protocols

Protocol 1: Preparation of a 1 mM Stock Solution

This protocol describes the preparation of a 1 mM stock solution of (Tyr36)-PTHrP (1-36).

Materials:

(Tyr36)-PTHrP (1-36) lyophilized powder

Sterile, nuclease-free water or DMSO

Calibrated micropipettes and sterile tips

Sterile, low-protein binding microcentrifuge tubes
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Procedure:

e Pre-equilibration: Before opening, allow the vial of lyophilized peptide to equilibrate to room
temperature for at least 15-20 minutes. This prevents condensation from forming on the
peptide.

» Centrifugation: Briefly centrifuge the vial to ensure that all the lyophilized powder is at the
bottom.

e Solvent Selection:
o For most aqueous-based biological assays, sterile water is a suitable solvent.[6]

o For applications requiring higher concentrations, DMSO can be used. Note that
hygroscopic DMSO can impact solubility, so use freshly opened DMSO.[1]

e Reconstitution:

o Calculate the volume of solvent needed to achieve a 1 mM concentration. For example,
for 1 mg of peptide with a molecular weight of 4309.85 g/mol , you would add 232.03 pL of
solvent.

o Carefully add the calculated volume of the chosen solvent to the vial.

o Gently vortex or pipette up and down to dissolve the peptide completely. Avoid vigorous
shaking, which can cause peptide degradation or aggregation. If using DMSO, sonication
may be required for complete dissolution.[1]

» Aliquoting and Storage:

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile,
low-protein binding microcentrifuge tubes. This is crucial to prevent degradation from
repeated freeze-thaw cycles.

o Store the aliquots at -80°C for long-term storage (up to 6 months) or -20°C for shorter-term
storage (up to 1 month).[1][7]
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Visualizations

Workflow for Preparing and Using (Tyr36)-PTHrP (1-36) Stock Solution
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Caption: Workflow for preparing and using peptide stock solution.
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Caption: PTHrP signaling through the PTH1 receptor pathway.

Applications

(Tyr36)-PTHrP (1-36) is a versatile tool for studying the parathyroid hormone 1 receptor
(PTH1R). Common applications include:

o Receptor Binding Assays: The Tyr36 residue allows for radioiodination, enabling competitive
binding studies to determine the affinity of other ligands for the PTH1R.[4][8]

e CAMP Signaling Assays: As an agonist of the PTH1R, this peptide can be used to stimulate
the production of cyclic AMP (CAMP) and investigate downstream signaling pathways.[9][10]

 In Vitro Cell-Based Assays: Researchers have used this peptide to study its effects on
various cell types, including cardiomyocytes and cancer cell lines.[4][11]

 In Vivo Studies: The peptide has been administered to animal models to investigate its
physiological effects, such as its role in myocardial ischemia-reperfusion injury.[11][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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